Cas no 1195-34-2 (4,6-Dichloro-2-ethylpyrimidine)

• Product Name: 4,6-Dichloro-2-ethylpyrimidine
• CAS No: 1195-34-2
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD11043812
• CID: 895588
• PubChem ID: 518465
• Update Time: 2025-06-12

4,6-Dichloro-2-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-ethylpyrimidine
• pyrimidine, 4,6-dichloro-2-ethyl-,
• Pyrimidine, 4,6-dichloro-2-ethyl-
• AS-50164
• SCHEMBL1319508
• CS-0376817
• O11133
• DA-14684
• MFCD11043812
• WASNBYRKJXRFGB-UHFFFAOYSA-N
• 2-ethyl-4,6-dichloropyrimidine
• AKOS012923069
• SB55980
• DTXSID00333784
• 1195-34-2

• MDL： MFCD11043812
• Inchi： 1S/C6H6Cl2N2/c1-2-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3
• InChI Key： WASNBYRKJXRFGB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(CC)=N1)Cl

Computed Properties

• Exact Mass: 175.99098
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-Dichloro-2-ethylpyrimidine

Professional Introduction to 4,6-Dichloro-2-ethylpyrimidine (CAS No. 1195-34-2)

4,6-Dichloro-2-ethylpyrimidine, with the chemical formula C₆H₅Cl₂N₂ and CAS number 1195-34-2, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound, characterized by its dichloro and ethyl substituents on a pyrimidine core, has garnered considerable attention in recent years due to its versatile reactivity and utility in the development of novel bioactive molecules.

The structural features of 4,6-Dichloro-2-ethylpyrimidine make it a valuable building block for constructing more complex heterocyclic frameworks. The presence of two chlorine atoms at the 4 and 6 positions enhances its electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Additionally, the ethyl group at the 2-position contributes to steric and electronic modulation, influencing the overall reactivity and selectivity of the compound.

In recent years, 4,6-Dichloro-2-ethylpyrimidine has been extensively explored in the synthesis of pharmaceuticals targeting various therapeutic areas. One notable application lies in the development of antiviral agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known for their efficacy against viral infections. Researchers have leveraged the reactivity of 4,6-Dichloro-2-ethylpyrimidine to introduce modified pyrimidine cores into antiviral drug candidates, enhancing their potency and pharmacokinetic properties. For instance, studies have demonstrated its role in generating novel pyrimidine derivatives with improved activity against RNA viruses.

Another emerging field where 4,6-Dichloro-2-ethylpyrimidine has shown promise is in oncology. Pyrimidine-based compounds are frequently investigated for their anticancer potential due to their ability to interfere with DNA replication and repair mechanisms in cancer cells. The dichloro substitution pattern on 4,6-Dichloro-2-ethylpyrimidine allows for further functionalization via cross-coupling reactions, enabling the construction of complex molecules that can selectively inhibit key enzymes involved in tumor growth. Recent publications highlight its use as a precursor in synthesizing kinase inhibitors, which have demonstrated preclinical efficacy in targeting specific oncogenic pathways.

The agrochemical sector has also benefited from the applications of 4,6-Dichloro-2-ethylpyrimidine. Its structural versatility allows for the design of novel herbicides and fungicides that exhibit enhanced crop protection properties. By incorporating pyrimidine derivatives into agrochemical formulations, researchers aim to develop more sustainable and effective solutions for modern agriculture. The compound’s ability to undergo diverse chemical transformations makes it an indispensable tool for creating next-generation pesticides that address evolving challenges in crop management.

From a synthetic chemistry perspective, 4,6-Dichloro-2-ethylpyrimidine serves as a critical intermediate in multi-step synthetic routes. Its reactivity towards nucleophiles enables the introduction of various functional groups, allowing chemists to tailor molecular structures with precision. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have further expanded its synthetic utility. These methods have enabled the construction of complex heterocyclic systems that would be otherwise challenging to access through traditional synthetic approaches.

The industrial production of 4,6-Dichloro-2-ethylpyrimidine adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ sophisticated purification techniques such as distillation and recrystallization to isolate the compound in high yields. Additionally, rigorous analytical methodologies are employed to verify its chemical identity and assess impurities. These measures are essential for maintaining the reliability of downstream applications where even minor impurities can significantly impact performance.

The future prospects of 4,6-Dichloro-2-ethylpyrimidine remain promising as research continues to uncover new applications and synthetic strategies. Innovations in drug discovery technologies are expected to drive further exploration of this compound’s potential in developing next-generation therapeutics. Moreover, advancements in green chemistry principles may lead to more sustainable synthetic routes that minimize environmental impact while maintaining high efficiency.

In conclusion,4,6-Dichloro-2-ethylpyrimidine (CAS No. 1195-34-2) is a multifaceted compound with significant contributions across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative bioactive molecules. As scientific understanding progresses,4,6-Dichloro-2-ethylpyrimidine will undoubtedly continue to play a pivotal role in advancing chemical research and industrial applications.